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Compound of Interest

Compound Name: Ethyl 2-(2-bromophenyl)acetate

Cat. No.: B1304089 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This guide provides essential, step-by-step procedures for the proper disposal of Ethyl 2-(2-
bromophenyl)acetate, ensuring compliance with safety regulations and minimizing

environmental impact.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is imperative to handle Ethyl 2-(2-
bromophenyl)acetate with appropriate personal protective equipment (PPE). This compound

is known to cause skin and serious eye irritation, and may cause respiratory irritation.[1][2]

Recommended Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.

Skin Protection: Use chemically resistant gloves and a lab coat. Wash hands thoroughly after

handling.[2][3]

Respiratory Protection: Use only in a well-ventilated area or with a suitable respirator.[2]

In the event of accidental release, sweep up the solid material, avoiding dust formation, and

place it in a suitable, closed container for disposal.[2][4] Do not allow the product to enter

drains.[4]
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Step-by-Step Disposal Protocol
The primary recommended method for the disposal of Ethyl 2-(2-bromophenyl)acetate is

through incineration by a licensed professional waste disposal service.

Contact a Licensed Disposal Company: The disposal of this chemical must be handled by a

licensed and qualified waste disposal company.[4] Do not attempt to dispose of this chemical

through standard laboratory or municipal waste streams.

Prepare for Disposal:

For surplus and non-recyclable solutions, offer them to a licensed disposal company.[4]

Keep the chemical in its original or a suitable, closed container, properly labeled for

disposal.[2][3]

Incineration: The recommended method of disposal is to burn the material in a chemical

incinerator equipped with an afterburner and scrubber.[4] Extra care should be taken during

ignition as the material may be highly flammable.[4]

Disposal of Contaminated Packaging: Any packaging that has come into contact with Ethyl
2-(2-bromophenyl)acetate should be treated as the unused product and disposed of in the

same manner.[4]

Chemical and Physical Properties
A summary of the key quantitative data for Ethyl 2-(2-bromophenyl)acetate is provided below

for easy reference.

Property Value

Molecular Formula C₁₀H₁₁BrO₂

Molecular Weight 243.10 g/mol [1][2][4]

CAS Number 2178-24-7[2][4]
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The following diagram illustrates the logical workflow for the proper disposal of Ethyl 2-(2-
bromophenyl)acetate.
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Caption: Workflow for the safe disposal of Ethyl 2-(2-bromophenyl)acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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